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Compound of Interest

Compound Name: 4-(Pyridin-3-yloxy)aniline

Cat. No.: B1306565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the physicochemical properties of three

pyridyloxyaniline isomers: 2-pyridyloxyaniline, 3-pyridyloxyaniline, and 4-pyridyloxyaniline.

Understanding these properties is crucial for drug design and development, as they

significantly influence a compound's pharmacokinetic and pharmacodynamic profile. Due to a

lack of comprehensive experimental data in publicly available literature, this guide relies on

predicted values for a comparative analysis.

Data Presentation
The following table summarizes the predicted physicochemical properties of the

pyridyloxyaniline isomers. It is important to note that these values are computationally derived

and await experimental verification.
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Physicochemical
Property

2-Pyridyloxyaniline 3-Pyridyloxyaniline 4-Pyridyloxyaniline

Melting Point (°C) Data not available Data not available 67 (Predicted)[1]

Boiling Point (°C) Data not available Data not available
346.2 ± 22.0

(Predicted)[1]

pKa Data not available Data not available
4.60 ± 0.10

(Predicted)[1]

logP Data not available Data not available Data not available

Solubility Data not available Data not available Data not available

Note: "Data not available" indicates that no reliable predicted or experimental data was found

during the literature search.

Structural Isomers and Their Predicted Properties
The positioning of the pyridyloxy group on the aniline ring influences the electronic distribution

and intermolecular forces, which in turn dictates the physicochemical properties of the isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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